Cas no 1252394-33-4 (4-[2-(Naphthalen-1-yl)pyrrolidine-1-carbonyl]-1-(prop-2-yn-1-yl)piperidine)

• Product Name: 4-[2-(Naphthalen-1-yl)pyrrolidine-1-carbonyl]-1-(prop-2-yn-1-yl)piperidine
• CAS No: 1252394-33-4
• MF: C₂₃H₂₆N₂O
• MW: 346.465345859528
• CID: 6285746
• PubChem ID: 51095565
• Update Time: 2025-05-23

4-[2-(Naphthalen-1-yl)pyrrolidine-1-carbonyl]-1-(prop-2-yn-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• Z899488606
• AKOS034669287
• EN300-26623463
• 4-[2-(naphthalen-1-yl)pyrrolidine-1-carbonyl]-1-(prop-2-yn-1-yl)piperidine
• 1252394-33-4
• (2-naphthalen-1-ylpyrrolidin-1-yl)-(1-prop-2-ynylpiperidin-4-yl)methanone
• 4-[2-(Naphthalen-1-yl)pyrrolidine-1-carbonyl]-1-(prop-2-yn-1-yl)piperidine

• Inchi： 1S/C23H26N2O/c1-2-14-24-16-12-19(13-17-24)23(26)25-15-6-11-22(25)21-10-5-8-18-7-3-4-9-20(18)21/h1,3-5,7-10,19,22H,6,11-17H2
• InChI Key： BRKSBWHFTYGOPC-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(CC#C)CC1)N1CCCC1C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 346.204513457g/mol
• Monoisotopic Mass: 346.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 23.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-[2-(Naphthalen-1-yl)pyrrolidine-1-carbonyl]-1-(prop-2-yn-1-yl)piperidine

Professional Introduction to Compound with CAS No. 1252394-33-4 and Product Name: 4-[2-(Naphthalen-1-yl)pyrrolidine-1-carbonyl]-1-(prop-2-yn-1-yl)piperidine

The compound identified by the CAS number 1252394-33-4 and the product name 4-[2-(Naphthalen-1-yl)pyrrolidine-1-carbonyl]-1-(prop-2-yn-1-yl)piperidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates key functional groups that contribute to its unique chemical properties and biological interactions, making it a subject of intense research interest.

At the core of this compound's structure is a pyrrolidine ring, which is a five-membered nitrogen-containing heterocycle. This moiety is well-known for its presence in numerous bioactive molecules, including natural products and synthetic drugs. The naphthalen-1-yl substituent attached to the pyrrolidine ring introduces a rigid aromatic system, which can influence the electronic properties and spatial orientation of the molecule. This combination of a nitrogen-containing heterocycle with an aromatic group often enhances binding affinity to biological targets, a crucial factor in drug design.

The presence of a prop-2-ynyl group at the piperidine ring further modulates the chemical behavior of the compound. Alkyne functionalities are known for their ability to participate in various chemical reactions, including cycloadditions and cross-coupling reactions, which are widely employed in synthetic organic chemistry. The propargyl group can also serve as a handle for further derivatization, allowing chemists to modify the compound's properties to suit specific biological targets or pharmacokinetic requirements.

Recent studies have highlighted the potential of 4-[2-(Naphthalen-1-yl)pyrrolidine-1-carbonyl]-1-(prop-2-yn-1-yl)piperidine as a lead compound in the development of novel pharmaceutical agents. Researchers have been particularly interested in its interaction with enzymes and receptors involved in various disease pathways. For instance, preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases.

The naphthalen-1-yl moiety, in particular, has been shown to enhance binding interactions with biological targets due to its ability to engage in π-stacking interactions. These interactions are crucial for the design of high-affinity ligands and have been exploited in the development of drugs targeting proteins such as G-protein coupled receptors (GPCRs). The pyrrolidine ring, on the other hand, provides a hydrogen bonding network that can interact with polar residues on the target protein, further stabilizing the binding complex.

In addition to its potential as an enzyme inhibitor, 4-[2-(Naphthalen-1-yl)pyrrolidine-1-carbonyl]-1-(prop-2-yn-1-yl)piperidine has also been investigated for its pharmacokinetic properties. The propargyl group, while offering opportunities for further chemical modification, also contributes to the compound's overall solubility and bioavailability. These factors are critical for determining whether a compound can progress from preclinical studies to clinical trials and ultimately reach patients in need.

Advances in synthetic methodologies have made it possible to produce complex molecules like 4-[2-(Naphthalen-1-yl)pyrrolidine-1-carbonyl]-1-(prop-2-yn-l)piperidine with high efficiency and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the rapid assembly of intricate molecular frameworks, reducing both cost and time associated with drug discovery efforts. These advancements are particularly important in modern pharmaceutical research, where speed and scalability are often critical factors.

The integration of computational chemistry into drug discovery has also played a pivotal role in understanding the behavior of compounds like this one. Molecular modeling studies can predict how 4-[2-(Naphthalen-l -yl)pyrrolidine-l -carbonyl]-l -(prop-Zyn-l)-piperidine will interact with biological targets at an atomic level. This information is invaluable for guiding medicinal chemistry efforts and optimizing lead compounds for better efficacy and reduced toxicity.

Future directions in the study of this compound may include exploring its derivatives for improved pharmacological profiles. By modifying functional groups or introducing new moieties, researchers can fine-tune the biological activity of 4-[Z -(Naphthalen-l -yl)pyrrolidine-l -carbonyl]-l -(prop-Zyn-l)-piperidine, potentially uncovering new therapeutic applications or enhancing existing ones. Additionally, investigating its mechanism of action will provide deeper insights into how it interacts with biological systems and could inform future drug design strategies.

In conclusion, 4-[Z -(Naphthalen-l -yl)pyrrolidine-l -carbonyl]-l -(prop-Zyn-l)-piperidine represents a promising candidate for further pharmaceutical development. Its unique structural features, combined with recent advances in synthetic chemistry and computational biology, position it as a valuable tool for researchers seeking to develop novel therapeutic agents. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.